Cas no 61855-13-8 (2-Propanol, 1-butoxy-2-methyl-3-(phenylmethoxy)-)

• Product Name: 2-Propanol, 1-butoxy-2-methyl-3-(phenylmethoxy)-
• CAS No: 61855-13-8
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 464556
• PubChem ID: 71391670
• Update Time: 2025-04-19

2-Propanol, 1-butoxy-2-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-butoxy-2-methyl-3-(phenylmethoxy)-
• 1-butoxy-2-methyl-3-phenylmethoxypropan-2-ol
• 61855-13-8
• DTXSID90813500
• 1-(Benzyloxy)-3-butoxy-2-methylpropan-2-ol

• Inchi： 1S/C15H24O3/c1-3-4-10-17-12-15(2,16)13-18-11-14-8-6-5-7-9-14/h5-9,16H,3-4,10-13H2,1-2H3
• InChI Key： PJKMIUPUHHIJJN-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(C)(COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 252.17262
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69